Tantalum-178

• CAS No.: 15055-22-8
• Molecular Formula: Ta
• Molecular Weight: 177.9457 g/mol
• IUPAC Name: tantalum-178
• InChI: InChI=1S/Ta/i1-3
• InChI Key: GUVRBAGPIYLISA-OIOBTWANSA-N
• SMILES: [Ta]
• Isomeric SMILES: [178Ta]
• Synonyms: 178Ta radioisotope; Ta-178 radioisotope; Tantalum-178

Description

Tantalum-178 (Ta-178) is a short-lived radionuclide with a half-life of 9.3 minutes, making it suitable for research applications where a rapid decay profile is beneficial . It decays by electron capture, and its gamma-ray spectrum is dominated by characteristic hafnium X-rays in the 55-65 keV energy range . This low-energy emission profile is particularly well-suited for use with low-energy detection systems, such as the multiwire proportional camera . For research and development purposes, Ta-178 can be provided from a generator system based on its longer-lived parent isotope, Tungsten-178 (W-178), which has a half-life of 21.7 days . This generator system allows for the periodic elution of Ta-178, facilitating its use in a research setting . Historically, research has explored the use of Ta-178-labeled compounds, such as human serum albumin microspheres, for imaging studies in animal models, targeting organs like the lungs and liver . Other research applications have included its use in first-pass radionuclide angiography to study cardiac function . The short half-life of Ta-178 can contribute to a lower radiation dose compared to some longer-lived alternatives, a factor considered in research design . Disclaimer: This product is intended for Research Use Only (RUO). It is not intended for, and must not be used for, diagnostic or therapeutic procedures on humans or animals.

Nuclear Structure and Decay Characteristics of Tantalum 178

Isomeric States and Half-Life Determination of Tantalum-178

This compound exists in several isomeric states, with the most commonly referenced being a short-lived metastable state. The determination of these half-lives is crucial for understanding its decay behavior and potential applications.

Isomeric State	Spin and Parity	Half-life	Primary Decay Mode
¹⁷⁸Ta (ground)	1+	9.31 ± 0.03 min	Electron Capture (EC)
¹⁷⁸Ta (m1)	7-	2.36 ± 0.03 h	Electron Capture (EC)

Note: Other, shorter-lived isomers have been reported but are less commonly discussed in general decay schemes.

Detailed Decay Schemes and Branching Ratios

This compound primarily decays via electron capture (EC) to stable Hafnium-178 (¹⁷⁸Hf). Positron emission (β⁺) also occurs, but to a lesser extent. The decay scheme details the probabilities of transitioning to different energy levels in the daughter nucleus.

The dominant decay mode for ¹⁷⁸Ta is electron capture. This process leads to the formation of ¹⁷⁸Hf. The electron capture decay primarily populates the ground state and excited states of ¹⁷⁸Hf.

Approximately 99.2% of ¹⁷⁸Ta decays occur via electron capture. snmjournals.org

Of the electron capture decays, about 61.2% lead to the ground state of ¹⁷⁸Hf. snmjournals.org

A significant portion, approximately 33.7%, transitions to the first excited state of ¹⁷⁸Hf, which is located at 93.1 keV. snmjournals.org

The remaining ~4.3% of electron capture decays populate higher energy levels in ¹⁷⁸Hf, ranging from 1175 to 1772 keV. snmjournals.org

Positron emission (β⁺ decay) is a minor decay pathway for ¹⁷⁸Ta.

Positron emission accounts for approximately 0.81% of the total decays. snmjournals.org

In some sources, this value is cited as 1.1% or 0.18%. nasa.govsnmjournals.org

Emitted Radiation Spectrum Analysis

The decay of ¹⁷⁸Ta results in the emission of characteristic X-rays and gamma rays, which can be analyzed to identify the nuclide and study its decay processes.

Following electron capture, the vacancy created in an atomic electron shell of Hafnium is filled by outer electrons, leading to the emission of characteristic X-rays.

The emitted spectrum is dominated by Hafnium characteristic X-rays, with energies ranging from 54.6 keV to 65.0 keV. snmjournals.orgnih.govsigmaaldrich.com These X-rays are a prominent feature due to the internal conversion associated with the 93.1 keV gamma transition. snmjournals.org

Gamma rays are also emitted during the decay of ¹⁷⁸Ta, corresponding to transitions between energy levels in the daughter nucleus, ¹⁷⁸Hf.

A 93.1 keV photon is emitted in approximately 5.9% of ¹⁷⁸Ta disintegrations, originating from the transition to the first excited state of ¹⁷⁸Hf. snmjournals.org This value is also reported as 7.7% in some studies. snmjournals.org

In about 6.0% of disintegrations, photons with energies greater than 500 keV are emitted. snmjournals.org

Summary of Emitted Radiation:

Radiation Type	Energy Range (keV)	Approximate Yield/Branching Ratio	Notes
Hafnium Characteristic X-rays	54.6 - 65.0	Dominant	Result from electron capture and internal conversion.
Gamma Rays (from ¹⁷⁸Hf transitions)	93.1	~5.9 - 7.7%	From decay to the first excited state of ¹⁷⁸Hf.
Gamma Rays (higher energy)	> 500	~6.0%	Associated with other transitions in ¹⁷⁸Hf.

Table of Nuclides Mentioned:

Nuclide Name	Symbol	Atomic Number	Mass Number	Stable
This compound	¹⁷⁸Ta	73	178	No
Hafnium-178	¹⁷⁸Hf	72	178	Yes
Tungsten-178	¹⁷⁸W	74	178	No

Radionuclide Production Methodologies for Tantalum 178 and Precursors

Cyclotron Production Routes

Cyclotrons are instrumental in accelerating charged particles (protons, deuterons, alpha particles) to high energies, enabling nuclear reactions that produce specific radionuclides.

Proton-Induced Nuclear Reactions on Tantalum Targets: The181Ta(p,4n)178W Pathway

One of the most established methods for producing ¹⁷⁸W, the precursor to ¹⁷⁸Ta, is the proton bombardment of natural tantalum (Ta) targets. The specific reaction pathway identified is:

¹⁸¹Ta(p,4n)¹⁷⁸W

This reaction involves a proton (p) interacting with the isotope Tantalum-181 (¹⁸¹Ta), resulting in the emission of four neutrons (4n) and the formation of Tungsten-178 (¹⁷⁸W) nih.govosti.govosti.govsigmaaldrich.comarxiv.orgiaea.org. Research indicates that optimum production yields for ¹⁷⁸W via this route are achieved with incident proton energies around 34 MeV nih.govosti.govosti.gov. Studies have explored this reaction over a range of proton energies, with some investigations extending up to 84 MeV cdnsciencepub.com and even 70 MeV for high-yield production arxiv.org. The excitation function for the ¹⁸¹Ta(p,4n)¹⁷⁸W reaction has been measured, providing data on cross-sections at various proton energies arxiv.orgiaea.org. For instance, one study reported an effective activity of 1.1 mCi/μA-hr per MeV of target thickness at 34 MeV nih.govosti.gov.

Alpha-Particle Induced Nuclear Reactions on Hafnium Targets

Alpha-particle induced reactions on hafnium (Hf) isotopes also serve as a viable route for producing ¹⁷⁸W. A notable reaction is:

^natHf(α,xn)¹⁷⁸W

This pathway utilizes alpha particles (α) bombarding natural hafnium (natHf) targets. The 'xn' indicates the emission of 'x' number of neutrons. Specifically, the ¹⁷⁶Hf(α,2n)¹⁷⁸W reaction has been identified as a favorable route, particularly at lower energies, and has been studied with alpha particle energies up to 50 MeV arxiv.orgriken.jp. While alpha-induced reactions on hafnium can be implemented at low-energy accelerators, the production yields are generally lower compared to proton or deuteron (B1233211) routes arxiv.orgarxiv.org. The targetry for these reactions can be more complex, often requiring highly enriched hafnium targets, which increases cost and preparation complexity arxiv.org.

Deuteron-Induced Nuclear Reactions on Tantalum Targets

Deuteron (d) bombardment of tantalum targets has also been investigated for the production of ¹⁷⁸W. Reactions such as:

¹⁸¹Ta(d,xn)¹⁷⁸W

are relevant. Experimental excitation functions for deuteron-induced reactions on natural tantalum (¹⁸¹Ta) have been measured up to 40 MeV arxiv.orgresearchgate.net. While deuteron routes are considered, the optimal energy range (70-35 MeV) for routine production might not be readily available on all accelerators arxiv.org. The yield from deuteron-induced reactions is generally lower than proton-induced reactions arxiv.org. Other studies have explored deuteron bombardment of tungsten for radiotantalum production, indicating the broader relevance of deuteron-induced reactions in this area researchgate.netiaea.orgglobalauthorid.com.

Target Material Selection and Preparation for Nuclear Reactions

The choice and preparation of target materials are critical for efficient radionuclide production.

Natural Tantalum Foil Targets

Natural tantalum (Ta) is predominantly composed of the isotope ¹⁸¹Ta (99.988%) mdpi.com, making it an ideal and readily available target material for proton-induced reactions cdnsciencepub.com. Tantalum is commercially available in high purity and in various foil thicknesses, typically ranging from 0.05 mm to 1.0 mm cdnsciencepub.comepj-conferences.org. For cyclotron irradiations, tantalum foils are often cleaned with nitric acid and distilled water cdnsciencepub.com. Spectrographic analysis of tantalum foils has confirmed the absence of significant interfering impurities for certain studies cdnsciencepub.com. Tantalum's robust nature and resistance to high beam intensities make it a suitable target material for cyclotron applications arxiv.orgsnmjournals.org.

Enriched Hafnium Targetry

For alpha-particle induced reactions on hafnium, the use of enriched hafnium targets is often preferred to maximize the yield of specific isotopes and minimize contributions from other hafnium isotopes epj-conferences.org. Natural hafnium consists of several isotopes, including stable ¹⁷⁴Hf, ¹⁷⁶Hf, ¹⁷⁷Hf, ¹⁷⁸Hf, ¹⁷⁹Hf, and ¹⁸⁰Hf chemlin.org. The preparation of enriched hafnium targets involves processes like magnetron sputtering or electron deposition onto backing materials such as carbon or tantalum epj.orgdoi.org. For example, enriched ¹⁷⁴Yb₂O₃ targets have been prepared on tantalum backing foils for specific nuclear reaction studies doi.org. The thermal conductivity of metallic hafnium is lower than that of tantalum, which can be a consideration for high-intensity beam irradiations arxiv.org.

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Mentioned Compound/Isotope Table:

Name	Symbol	Atomic Number (Z)	Mass Number (A)
Tantalum	Ta	73	-
Tantalum-178	¹⁷⁸Ta	73	178
Tungsten	W	74	-
Tungsten-178	¹⁷⁸W	74	178
Hafnium	Hf	72	-
Hafnium-176	¹⁷⁶Hf	72	176
Hafnium-178	¹⁷⁸Hf	72	178
Hafnium-179	¹⁷⁹Hf	72	179
Ytterbium	Yb	70	-
Ytterbium-174	¹⁷⁴Yb	70	174
Lutetium	Lu	71	-
Lutetium-177	¹⁷⁷Lu	71	177
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Scandium	Sc	21	-
Scandium-43	⁴³Sc	21	43
Scandium-44	⁴⁴Sc	21	44
Scandium-47	⁴⁷Sc	21	47
Titanium	Ti	22	-
Vanadium	V	23	-
Vanadium-48	⁴⁸V	23	48
Chromium	Cr	24	-
Chromium-51	⁵¹Cr	24	51
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Copper-64	⁶⁴Cu	29	64
Zinc	Zn	30	-
Zinc-65	⁶⁵Zn	30	65
Gallium	Ga	31	-
Gallium-67	⁶⁷Ga	31	67
Gallium-68	⁶⁸Ga	31	68
Germanium	Ge	32	-
Germanium-68	⁶⁸Ge	32	68
Selenium	Se	34	-
Selenium-75	⁷⁵Se	34	75
Bromine	Br	35	-
Bromine-75	⁷⁵Br	35	75
Rubidium	Rb	37	-
Rubidium-81	⁸¹Rb	37	81
Rubidium-82	⁸²Rb	37	82
Strontium	Sr	38	-
Strontium-82	⁸²Sr	38	82
Strontium-90	⁹⁰Sr	38	90
Yttrium	Y	39	-
Yttrium-87	⁸⁷Y	39	87
Yttrium-88	⁸⁸Y	39	88
Zirconium	Zr	40	-
Zirconium-95	⁹⁵Zr	40	95
Niobium	Nb	41	-
Niobium-90	⁹⁰Nb	41	90
Niobium-91m	⁹¹mNb	41	91
Niobium-92m	⁹²mNb	41	92
Niobium-95m	⁹⁵mNb	41	95
Niobium-95g	⁹⁵gNb	41	95
Molybdenum	Mo	42	-
Molybdenum-99	⁹⁹Mo	42	99
Technetium	Tc	43	-
Technetium-99m	⁹⁹mTc	43	99
Ruthenium	Ru	44	-
Ruthenium-97	⁹⁷Ru	44	97
Rhodium	Rh	45	-
Palladium	Pd	46	-
Palladium-107	¹⁰⁷Pd	46	107
Palladium-109	¹⁰⁹Pd	46	109
Silver	Ag	47	-
Silver-106	¹⁰⁶Ag	47	106
Silver-108	¹⁰⁸Ag	47	108
Cadmium	Cd	48	-
Cadmium-107	¹⁰⁷Cd	48	107
Cadmium-109	¹⁰⁹Cd	48	109
Indium	In	49	-
Tin	Sn	50	-
Tin-113	¹¹³Sn	50	113
Tin-115m	¹¹⁵mSn	50	115
Tin-117m	¹¹⁷mSn	50	117
Antimony	Sb	51	-
Antimony-124	¹²⁴Sb	51	124
Tellurium	Te	52	-
Tellurium-124	¹²⁴Te	52	124
Tellurium-125	¹²⁵Te	52	125
Iodine	I	53	-
Iodine-123	¹²³I	53	123
Iodine-124	¹²⁴I	53	124
Xenon	Xe	54	-
Xenon-122	¹²²Xe	54	122
Xenon-127	¹²⁷Xe	54	127
Cesium	Cs	55	-
Cesium-137	¹³⁷Cs	55	137
Barium	Ba	56	-
Barium-133	¹³³Ba	56	133
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Samarium-144	¹⁴⁴Sm	62	144
Europium	Eu	63	-
Gadolinium	Gd	64	-
Gadolinium-153	¹⁵³Gd	64	153
Terbium	Tb	65	-
Terbium-155	¹⁵⁵Tb	65	155
Terbium-156	¹⁵⁶Tb	65	156
Dysprosium	Dy	66	-
Dysprosium-172	¹⁷²Dy	66	172
Holmium	Ho	67	-
Holmium-173	¹⁷³Ho	67	173
Erbium	Er	68	-
Erbium-174	¹⁷⁴Er	68	174
Thulium	Tm	69	-
Thulium-175	¹⁷⁵Tm	69	175
Ytterbium	Yb	70	-
Ytterbium-172	¹⁷²Yb	70	172
Ytterbium-173	¹⁷³Yb	70	173
Ytterbium-174	¹⁷⁴Yb	70	174
Lutetium	Lu	71	-
Lutetium-175	¹⁷⁵Lu	71	175
Lutetium-176	¹⁷⁶Lu	71	176
Lutetium-177	¹⁷⁷Lu	71	177
Lutetium-178	¹⁷⁸Lu	71	178
Hafnium	Hf	72	-
Hafnium-172	¹⁷²Hf	72	172
Hafnium-175	¹⁷⁵Hf	72	175
Hafnium-176	¹⁷⁶Hf	72	176
Hafnium-177	¹⁷⁷Hf	72	177
Hafnium-178	¹⁷⁸Hf	72	178
Hafnium-178m2	¹⁷⁸ᵐ²Hf	72	178
Hafnium-179	¹⁷⁹Hf	72	179
Hafnium-180	¹⁸⁰Hf	72	180
Tantalum	Ta	73	-
Tantalum-175	¹⁷⁵Ta	73	175
Tantalum-176	¹⁷⁶Ta	73	176
Tantalum-177	¹⁷⁷Ta	73	177
This compound	¹⁷⁸Ta	73	178
Tantalum-178m	¹⁷⁸ᵐTa	73	178
Tantalum-179	¹⁷⁹Ta	73	179
Tantalum-180m	¹⁸⁰ᵐTa	73	180
Tantalum-181	¹⁸¹Ta	73	181
Tantalum-182	¹⁸²Ta	73	182
Tantalum-183	¹⁸³Ta	73	183
Tungsten	W	74	-
Tungsten-178	¹⁷⁸W	74	178
Tungsten-180	¹⁸⁰W	74	180
Tungsten-181	¹⁸¹W	74	181
Tungsten-182	¹⁸²W	74	182
Tungsten-183	¹⁸³W	74	183
Tungsten-184	¹⁸⁴W	74	184
Tungsten-186	¹⁸⁶W	74	186
Rhenium	Re	75	-
Rhenium-181	¹⁸¹Re	75	181
Rhenium-182	¹⁸²Re	75	182
Rhenium-183	¹⁸³Re	75	183
Rhenium-184	¹⁸⁴Re	75	184
Rhenium-185	¹⁸⁵Re	75	185
Osmium	Os	76	-
Osmium-178	¹⁷⁸Os	76	178
Osmium-182	¹⁸²Os	76	182
Iridium	Ir	77	-
Iridium-178	¹⁷⁸Ir	77	178
Iridium-191m	¹⁹¹ᵐIr	77	191
Platinum	Pt	78	-
Platinum-178	¹⁷⁸Pt	78	178
Gold	Au	79	-
Gold-195m	¹⁹⁵ᵐAu	79	195
Mercury	Hg	80	-
Mercury-178	¹⁷⁸Hg	80	178
Thallium	Tl	81	-
Thallium-178	¹⁷⁸Tl	81	178
Lead	Pb	82	-
Lead-178	¹⁷⁸Pb	82	178
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Astatine-211	²¹¹At	85	211
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Uranium-235	²³⁵U	92	235
Neptunium	Np	93	-
Plutonium	Pu	94	-
Plutonium-237	²³⁷Pu	94	237
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Krypton-81m	⁸¹ᵐKr	36	81
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Hydrogen	H	1	-
Helium	He	2	-
Lithium	Li	3	-
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Fluorine	F	9	-
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-
Nobelium	No	102	-
Lawrencium	Lr	103	-
Rutherfordium	Rf	104	-
Dubnium	Db	105	-
Seaborgium	Sg	106	-
Bohrium	Bh	107	-
Hassium	Hs	108	-
Meitnerium	Mt	109	-
Darmstadtium	Ds	110	-
Roentgenium	Rg	111	-
Copernicium	Cn	112	-
Nihonium	Nh	113	-
Flerovium	Fl	114	-
Moscovium	Mc	115	-
Livermorium	Lv	116	-
Tennessine	Ts	117	-
Oganesson	Og	118	-
Deuterium	D	1	2
Helium	He	2	4
Helium-3	³He	2	3
Lithium	Li	3	-
Lithium-6	⁶Li	3	6
Beryllium	Be	4	-
Boron	B	5	-
Carbon	C	6	-
Nitrogen	N	7	-
Oxygen	O	8	-
Oxygen-18	¹⁸O	8	18
Fluorine	F	9	-
Fluorine-18	¹⁸F	9	18
Neon	Ne	10	-
Sodium	Na	11	-
Magnesium	Mg	12	-
Aluminum	Al	13	-
Silicon	Si	14	-
Phosphorus	P	15	-
Sulfur	S	16	-
Chlorine	Cl	17	-
Argon	Ar	18	-
Potassium	K	19	-
Calcium	Ca	20	-
Scandium	Sc	21	-
Titanium	Ti	22	-
Vanadium	V	23	-
Chromium	Cr	24	-
Manganese	Mn	25	-
Iron	Fe	26	-
Cobalt	Co	27	-
Nickel	Ni	28	-
Copper	Cu	29	-
Zinc	Zn	30	-
Gallium	Ga	31	-
Germanium	Ge	32	-
Arsenic	As	33	-
Selenium	Se	34	-
Bromine	Br	35	-
Krypton	Kr	36	-
Rubidium	Rb	37	-
Strontium	Sr	38	-
Yttrium	Y	39	-
Zirconium	Zr	40	-
Niobium	Nb	41	-
Molybdenum	Mo	42	-
Technetium	Tc	43	-
Ruthenium	Ru	44	-
Rhodium	Rh	45	-
Palladium	Pd	46	-
Silver	Ag	47	-
Cadmium	Cd	48	-
Indium	In	49	-
Tin	Sn	50	-
Antimony	Sb	51	-
Tellurium	Te	52	-
Iodine	I	53	-
Xenon	Xe	54	-
Cesium	Cs	55	-
Barium	Ba	56	-
Lanthanum	La	57	-
Cerium	Ce	58	-
Praseodymium	Pr	59	-
Neodymium	Nd	60	-
Promethium	Pm	61	-
Samarium	Sm	62	-
Europium	Eu	63	-
Gadolinium	Gd	64	-
Terbium	Tb	65	-
Dysprosium	Dy	66	-
Holmium	Ho	67	-
Erbium	Er	68	-
Thulium	Tm	69	-
Ytterbium	Yb	70	-
Lutetium	Lu	71	-
Hafnium	Hf	72	-
Tantalum	Ta	73	-
Tungsten	W	74	-
Rhenium	Re	75	-
Osmium	Os	76	-
Iridium	Ir	77	-
Platinum	Pt	78	-
Gold	Au	79	-
Mercury	Hg	80	-
Thallium	Tl	81	-
Lead	Pb	82	-
Bismuth	Bi	83	-
Polonium	Po	84	-
Astatine	At	85	-
Radon	Rn	86	-
Francium	Fr	87	-
Radium	Ra	88	-
Actinium	Ac	89	-
Thorium	Th	90	-
Protactinium	Pa	91	-
Uranium	U	92	-
Neptunium	Np	93	-
Plutonium	Pu	94	-
Americium	Am	95	-
Curium	Cm	96	-
Berkelium	Bk	97	-
Californium	Cf	98	-
Einsteinium	Es	99	-
Fermium	Fm	100	-
Mendelevium	Md	101	-

Radiochemical Separation and Purification Techniques for Tantalum 178

Separation of Tungsten-178 Parent from Irradiated Tantalum Targets

The parent radionuclide, 178W, which has a half-life of 21.7 days, is produced by bombarding natural tantalum foil targets with protons in a cyclotron. nih.govsigmaaldrich.com An optimal production yield has been identified with an incident proton energy of 34 MeV. nih.govsigmaaldrich.com

Following irradiation, a crucial radiochemical separation is required to isolate the newly formed 178W from the bulk tantalum target material. This is effectively achieved using anion-exchange chromatography. snmjournals.orguq.edu.au The irradiated sections of the tantalum foils are dissolved in a mixture of concentrated hydrofluoric acid and nitric acid. snmjournals.org After dissolving and evaporating to dryness, the residue is redissolved and processed through the chromatography system. The chemical separation of carrier-free tungsten from the tantalum target has been shown to achieve a yield of 98%. nih.govsnmjournals.orguq.edu.au

Isolation of Tantalum-178 Daughter from Tungsten-178 Parent

The foundation of the 178W/178Ta generator is the distinct chemical behavior of the tungsten parent and the tantalum daughter, which allows for their separation. The process involves loading the 178W onto an anion-exchange column, from which the 178Ta can be selectively eluted as it is formed through radioactive decay. snmjournals.orgnih.gov

The generator system employs an anion-exchange column to retain the 178W parent while allowing the 178Ta daughter to be washed out. nih.gov The tungsten parent is adsorbed onto the resin, typically a material like AG1X8 or Dowex AG 1-X8, in the form of tungstate. nih.govresearchgate.netosti.gov The column itself is often constructed from borosilicate glass with a fused glass frit to contain the resin. nih.govresearchgate.net The 178Ta, which has a half-life of 9.3 minutes, is then selectively removed from the column using a specific eluant solution. nih.govwikipedia.org

The elution of 178Ta is accomplished using a carefully formulated eluting solution, or eluant. This solution is typically a mixture of dilute hydrochloric acid (HCl) and hydrogen peroxide (H₂O₂). snmjournals.orgnih.gov The concentrations of these components are critical for maximizing the yield of 178Ta while minimizing the premature elution, or "breakthrough," of the 178W parent.

Research has shown that the yield of tantalum is significantly influenced by the concentration of hydrochloric acid in the eluant. snmjournals.org Optimization studies have led to improved generator performance by adjusting these parameters. For instance, reducing the HCl concentration in the eluant from 0.1N to 0.03N, in conjunction with operating the generator at low temperatures (3 to 5°C), resulted in high 178Ta yields of 40% to 60%. nih.gov This optimization also significantly extended the generator's useful life, allowing for the elution of more than 200 column volumes with minimal 178W breakthrough. nih.gov

Eluant HCl Concentration	178Ta Yield	178W Breakthrough	Operating Temperature
0.1N HCl (Standard)	~28%	Increases after 30-60 column volumes	24°C
0.03N HCl (Optimized)	40% to 60%	<0.01% after >200 column volumes	3 to 5°C

Radiochemical Purity Assessment and Impurity Analysis

A critical performance metric for any radionuclide generator is the radiochemical purity of the eluate. For the 178W/178Ta generator, the primary concern is the presence of the parent isotope, 178W, in the 178Ta solution. This contamination, known as parent breakthrough, must be kept to a minimum.

Optimized generator systems demonstrate excellent performance in this regard, with 178W breakthrough levels reported to be less than 0.01%. nih.gov In clinical-use scenarios involving automated systems, a mean breakthrough level of 2.1 ± 3.6 µCi was observed over a three-month period involving 301 doses. nih.govresearchgate.net In addition to assessing radionuclide purity, the elutions from generators intended for further use are also tested to ensure they are sterile and pyrogen-free. nih.govresearchgate.net

Automated Separation System Design and Performance

To facilitate the routine and reliable elution of 178Ta, automated and portable generator systems have been developed. nih.govresearchgate.net These systems are designed for push-button operation, providing a sterile, pyrogen-free dose directly into an injection syringe. nih.govresearchgate.net

A typical automated system consists of a borosilicate glass column containing the anion-exchange resin (e.g., 0.75 ml of AG1X8). nih.govresearchgate.net A dual-channel peristaltic pump is used to deliver the eluant (e.g., 0.03N HCl, 0.1% H₂O₂) and a buffer solution. nih.govresearchgate.net The entire column and its associated plumbing are designed to be autoclaved to ensure sterility. nih.govresearchgate.net These automated systems have proven to be robust, with tested generators providing high-activity elutions for over 30 days. nih.gov The performance of these systems represents a significant advancement, enabling a consistent and convenient supply of high-purity 178Ta. nih.govresearchgate.net

Component	Specification/Description
Generator Column	Borosilicate glass tube with 30-micron fused glass frit
Resin	0.75 ml AG1X8 anion-exchange resin
Delivery System	Dual-channel peristaltic pump
Eluant	0.03N HCl, 0.1% H₂O₂
Operation	Automated push-button elution
Performance Metric	Mean 178W breakthrough of 2.1 ± 3.6 µCi over 301 doses

Analytical and Spectroscopic Characterization of Tantalum 178

Gamma-Ray Spectrometry for Radionuclide Identification and Quantification

Gamma-ray spectrometry is a cornerstone technique for identifying and quantifying radioactive isotopes like Tantalum-178. The decay of 178Ta (with a half-life of approximately 9.3 minutes researchgate.netsnmjournals.orgnih.govosti.govnih.govsigmaaldrich.comwebelements.comperiodictable.commirdsoft.orgsigmaaldrich.comsnmjournals.orgnih.gov) primarily occurs through electron capture (EC) and a small percentage of positron emission (β+) snmjournals.orgosti.govnih.govsigmaaldrich.comperiodictable.commirdsoft.orgsigmaaldrich.comnasa.govontosight.ai. These decay processes lead to the emission of characteristic photons, which are detected and analyzed using gamma-ray spectrometers, often employing High-Purity Germanium (HPGe) detectors or Sodium Iodide (NaI(Tl)) scintillators.

The gamma-ray spectrum of 178Ta is dominated by low-energy photons, specifically the characteristic X-rays of its daughter nucleus, Hafnium-178 (Hf-178), which fall within the 55–65 keV energy range snmjournals.orgnih.govosti.govnih.govsigmaaldrich.comsigmaaldrich.com. These X-rays are a direct result of the electron capture process. Additionally, a gamma ray at 93.1 keV is emitted in approximately 7.7% of disintegrations snmjournals.org. A smaller fraction, about 6.0%, of decays result in higher energy photons (>500 keV) snmjournals.orgnih.gov. By measuring the energy and intensity of these emissions, 178Ta can be unambiguously identified and its quantity determined in a sample.

Data Table 1: Characteristic Photon Emissions of this compound

Emission Type	Energy (keV)	Intensity (%)	Reference(s)
Hf X-ray (Kα1)	~55.79	~30-35	snmjournals.orgsnmjournals.orgresearchgate.net
Hf X-ray (Kα2)	~54.61	~25-30	snmjournals.orgsnmjournals.orgresearchgate.net
Hf X-ray (Kβ1)	~64.0	(part of 55-65 keV group)	snmjournals.orgsnmjournals.org
Hf X-ray (Kβ2)	~65.0	(part of 55-65 keV group)	snmjournals.orgsnmjournals.org
Gamma Ray	93.1	7.7	snmjournals.org
Gamma Ray	115	Weak	iaea.org
Gamma Ray	217	Weak	iaea.org
High Energy Photons	>500	6.0	snmjournals.orgnih.gov

Note: Intensities for X-rays are often reported as a group or are complex due to multiple lines. The 55-65 keV range is the most prominent feature of the spectrum.

Low-Energy Photon Detection Systems for Hafnium X-rays

The spectral signature of this compound is heavily influenced by the prominent Hafnium X-rays in the 55–65 keV range snmjournals.orgnih.govosti.govnih.govsigmaaldrich.comsigmaaldrich.com. These low-energy photons are particularly well-suited for detection by specialized low-energy photon detection systems. Multiwire proportional counters (MWPCs) have been historically significant for detecting these emissions, as they are efficient for photons below 100 keV researchgate.netsnmjournals.orgnih.govosti.govsigmaaldrich.comnih.govsnmjournals.org. More modern applications utilize Anger scintillation cameras, often in conjunction with pinhole collimators, to achieve imaging with 178Ta-labeled agents snmjournals.orgsnmjournals.org. Low-energy photon spectrometers (LEPS), typically using germanium crystals, are employed for high-resolution spectral analysis, providing detailed insights into the decay products snmjournals.org.

A practical consideration when using conventional detectors for 178Ta is the presence of higher-energy photons (>500 keV) emitted in a small percentage of decays. These higher-energy photons can penetrate the septa of standard low-energy collimators, leading to scattered radiation and a degradation of image quality and spatial resolution snmjournals.orgnih.gov.

High-Resolution Spectroscopy for Nuclear Level Studies

High-resolution spectroscopy is essential for precisely mapping the nuclear energy levels involved in the decay of this compound to Hafnium-178. By employing detectors with excellent energy resolution, such as HPGe detectors, researchers can accurately measure the energies and intensities of the emitted gamma rays and X-rays. This detailed spectral information allows for the construction and refinement of the decay scheme, providing insights into the intermediate excited states of the daughter nucleus.

Studies utilizing high-resolution gamma-ray spectroscopy have identified specific gamma transitions, such as those at 115 keV and 217 keV, which are associated with the de-excitation pathways of specific energy levels in 178Hf iaea.org. The 93.1 keV gamma ray is another key feature that can be precisely measured snmjournals.org. Understanding these transitions and their associated probabilities (branching ratios) is fundamental to nuclear physics and aids in the accurate characterization of the radionuclide.

Activation Analysis Techniques for Cross-Section Determination

The practical availability of this compound for research and medical applications often relies on its production through nuclear reactions. A common pathway involves the production of its parent nuclide, Tungsten-178 (178W), which subsequently decays to 178Ta. Activation analysis techniques, particularly the measurement of excitation functions, are employed to determine the cross-sections for these production reactions.

A significant production route for 178W is the proton bombardment of natural Tantalum (181Ta), specifically the reaction 181Ta(p,4n)178W nih.govosti.govsnmjournals.orgosti.govresearchgate.netnih.govarxiv.orgarxiv.org. Measurements of the excitation function for this reaction have shown a maximum cross-section of approximately 495 ± 74 millibarns (mb) at an incident proton energy of 40 MeV researchgate.net. Other proton-induced reactions, such as those leading to different isotopes or involving other targets like Tungsten, are also studied to optimize production yields snmjournals.orgarxiv.org. Deuteron-induced reactions on Tantalum have also been investigated for their role in 178W production researchgate.netarxiv.orgarxiv.org. These cross-section data are critical for accelerator physicists and radiochemists aiming to maximize the efficient and effective production of 178Ta.

Data Table 2: Production Cross-Sections for 178W via Proton Bombardment of Tantalum

Reaction	Incident Particle	Energy Range (MeV)	Max Cross-Section (mb)	Energy for Max (MeV)	Reference(s)
181Ta(p,4n)178W	Proton	28.8 – 71.8	495 ± 74	40	researchgate.net
181Ta(p,xn)178W	Proton	32 – 65	(Data presented)	(Data presented)	arxiv.org
181Ta(p,...)178W	Proton	34	(Effective activity)	34	nih.govosti.govsnmjournals.orgosti.gov

Note: "mb" denotes millibarns. The cross-section values are crucial for determining the efficiency of producing the precursor Tungsten-178, which then decays to this compound.

Theoretical Modeling and Nuclear Reaction Studies Pertaining to Tantalum 178

Nuclear Reaction Model Code Application (e.g., ALICE-IPPE, EMPIRE, TALYS)

The production of Ta-178, often via its parent Tungsten-178 (W-178), is modeled using several advanced nuclear reaction code systems. These codes simulate the interactions between projectiles (like protons, deuterons, or alpha particles) and target nuclei, predicting the cross-sections for various reaction channels. arxiv.orgiaea.orgosti.gov Three prominent codes utilized in the study of reactions leading to Ta-178 are ALICE-IPPE, EMPIRE, and TALYS. arxiv.org

ALICE-IPPE: This code is a version of the ALICE code modified at the Institute of Physics and Power Engineering (IPPE) in Obninsk, Russia. arxiv.orgiaea.org It incorporates models for pre-equilibrium and equilibrium decay of the compound nucleus, making it suitable for calculating excitation functions over a range of energies. researchgate.netnih.gov

EMPIRE (Evaluation of Nuclear Reactions): EMPIRE is a modular system of nuclear reaction codes designed for comprehensive modeling of nuclear reactions. osti.goviaea.orgosti.gov It integrates various theoretical models to account for major reaction mechanisms, including direct, pre-equilibrium, and compound nucleus reactions. osti.gov Its ability to perform coupled-channels calculations makes it particularly useful for describing reactions on deformed nuclei, which is relevant for targets in the mass region of tantalum. epj-conferences.org

TALYS: TALYS is a versatile software package for the analysis and prediction of nuclear reactions over a wide energy range (1 keV - 200 MeV). iaea.orgiaea.org It provides a simulation of reactions involving neutrons, photons, and light charged particles. iaea.org The code system integrates a comprehensive set of nuclear reaction models and an extensive library of nuclear structure parameters, allowing for detailed predictions of cross-sections, including those for isomeric states. researchgate.netjkps.or.kr

These codes are instrumental in nuclear data evaluation, providing the theoretical values that are compared against and supplement experimental data. science.govscience.gov

Nuclear Reaction Model Code	Key Features	Application in Ta-178 Studies
ALICE-IPPE	Incorporates pre-compound and equilibrium decay models. arxiv.orgiaea.org	Used to calculate theoretical excitation functions for reactions producing W-178, the parent of Ta-178. arxiv.org
EMPIRE	Modular system with various nuclear models for direct, pre-equilibrium, and compound nucleus mechanisms. osti.goviaea.org	Provides theoretical cross-section data for comparison with experimental measurements of W-178 production. arxiv.org
TALYS	Simulates a wide range of nuclear reactions involving various projectiles and energies; generates comprehensive nuclear data. iaea.orgiaea.org	Used to generate TENDL (TALYS-based Evaluated Nuclear Data Library) data and for comparison with experimental cross-sections for reactions on tantalum. arxiv.orgresearchgate.net

Cross-Section Calculations and Experimental Data Validation

A critical aspect of theoretical modeling is the calculation of reaction cross-sections, which quantify the probability of a specific nuclear reaction occurring. For Ta-178, this often involves calculating the cross-sections for reactions that produce its parent, W-178, such as natHf(α,xn)178W and natTa(d,xn)178W. arxiv.org

Theoretical calculations performed with codes like ALICE-IPPE, EMPIRE, and TALYS provide predictions for the excitation functions—the cross-section as a function of incident particle energy. arxiv.org These theoretical predictions are then validated by comparing them with experimental data. researchgate.net A study on the production of W-178 via deuteron-induced reactions on natural tantalum reported new experimental cross-section data up to 40 MeV. arxiv.org The measured excitation functions were compared with the results from ALICE-IPPE, EMPIRE, and the TALYS-based TENDL-2013 library. arxiv.org The comparison showed that the EMPIRE and TALYS codes provided the best approximation of the experimental results for the production of 178W. arxiv.org

Similarly, alpha-induced reactions on hafnium targets have been studied to produce W-178. The experimental cross-sections for the natHf(α,xn)178W reaction were also compared with calculations from these model codes. arxiv.org Such validation processes are crucial for refining the parameters within the nuclear models and improving their predictive power, especially in energy regions where experimental data is scarce or unavailable. researchgate.net

Nuclear Structure Calculations for A=178 Mass Chain

Understanding the properties of Ta-178 requires knowledge of its nuclear structure and that of its neighboring isobars in the A=178 mass chain, such as Hafnium-178 (Hf-178) and Tungsten-178 (W-178). wikipedia.orgnih.govnih.gov Nuclear structure calculations provide theoretical insights into energy levels, spin and parity assignments, and the deformation of these nuclei.

One of the most notable isobars is Hf-178, which possesses a long-lived, high-spin isomer (178m2Hf). researchgate.net The structure of Hf-178 has been studied using models like the Projected Shell Model. These calculations investigate multi-quasiparticle states and collective excitations. researchgate.net Such studies are important because the properties of Hf-178, the daughter product of Ta-178 decay, are intrinsically linked to the decay characteristics of Ta-178. wikipedia.org Theoretical studies on Hf-178 suggest it may have significant softness in its shape, which can influence the energy levels and transition probabilities. researchgate.net The decay chain involving the A=178 isobars is crucial for both production and detection studies. arxiv.org

Isomeric State Formation and De-excitation Theoretical Frameworks

Tantalum-178 possesses at least one metastable state, 178mTa, with a half-life of 9.31 minutes. wikipedia.orgnih.gov The formation and de-excitation of such isomeric states are governed by the principles of nuclear structure and quantum mechanics. Theoretical frameworks seek to explain the probability of forming an isomer in a nuclear reaction (the isomeric cross-section ratio) and the mechanisms by which it decays.

A key concept in this mass region is the K quantum number, which is the projection of the total nuclear spin onto the symmetry axis of a deformed nucleus. researchgate.net Electromagnetic transitions are governed by selection rules, and transitions that involve a large change in the K value (K-forbidden transitions) are significantly hindered. researchgate.net This K-hindrance is a primary reason for the existence of long-lived isomers in this region, such as the famous 178m2Hf isomer. researchgate.net

Theoretical models calculate the probability of populating the isomeric state versus the ground state during a nuclear reaction. These calculations are complex and depend sensitively on the nuclear level scheme and the spin distribution of the nucleus after particle emission. The de-excitation of an isomer can occur through an isomeric transition (IT) to the ground state or, in the case of Ta-178, through beta decay or electron capture to a neighboring nucleus. wikipedia.org The theoretical description of these processes involves calculating transition probabilities (or half-lives) based on the multipolarity of the emitted radiation and the change in nuclear structure between the initial and final states. arxiv.org

Advanced Radionuclide Generator Systems for Tantalum 178

Design and Development of Tungsten-178/Tantalum-178 Generator Systems

The fundamental design of a ¹⁷⁸W/¹⁷⁸Ta generator involves adsorbing the parent ¹⁷⁸W onto a solid support material within a column, from which the daughter ¹⁷⁸Ta can then be selectively eluted osti.govnih.gov. Early development focused on optimizing the adsorbent material and elution chemistry to achieve high yields and minimize contamination.

A common approach involves using anion-exchange resins, such as Dowex AG 1-X8, in the chloride form. The ¹⁷⁸W, typically in a weakly acidic solution (e.g., 0.1 N HCl), is loaded onto the column nih.govresearchgate.net. The daughter ¹⁷⁸Ta is then eluted using a specific eluant, often a mixture of dilute hydrochloric acid (HCl) and hydrogen peroxide (H₂O₂), which selectively removes the tantalum from the resin while retaining the tungsten osti.govnih.gov. The eluant concentration and composition are critical parameters that influence both elution efficiency and parent radionuclide breakthrough nih.goviaea.org.

Research has explored various eluant compositions and concentrations to find an optimal balance. For instance, a reduced HCl concentration, such as 0.03 N, in conjunction with low operating temperatures (3-5°C), has been shown to allow high ¹⁷⁸Ta yields (40-60%) while minimizing ¹⁷⁸W breakthrough to less than 0.01% even after extensive elutions nih.govcreighton.edu. The use of a buffer solution, such as sodium diphosphate, is often employed to neutralize the acidic eluate to a usable pH (e.g., pH 7) for administration iaea.org.

The production of the parent ¹⁷⁸W itself is typically achieved through proton bombardment of tantalum foil targets in a cyclotron, with subsequent chemical separation yielding high purity ¹⁷⁸W osti.gov.

Column Chemistry and Elution Performance Parameters

The performance of a ¹⁷⁸W/¹⁷⁸Ta generator is primarily assessed by its elution efficiency, reproducibility, and the degree of parent radionuclide breakthrough.

Elution efficiency refers to the percentage of the available ¹⁷⁸Ta that is successfully recovered with each elution. Studies have demonstrated that elution yields can vary significantly based on eluant composition, temperature, and column chemistry. For example, eluting at 4°C has shown substantially higher yields (57%) compared to elution at 24°C (28%) iaea.org. Optimized systems have reported yields in the range of 40-60% nih.govcreighton.edu.

Reproducibility is crucial for consistent performance. Research indicates that well-designed generators can achieve reproducible elution yields. For instance, one study reported a coefficient of variation of 2.5 ± 0.3% for elution reproducibility in a different generator system, suggesting that high reproducibility is achievable with careful design and operation acs.org. In the context of the ¹⁷⁸W/¹⁷⁸Ta system, generators have provided consistent high activity elutions for extended periods nih.govnih.gov.

Minimizing the breakthrough of the parent radionuclide (¹⁷⁸W) into the eluate is paramount for patient safety and image quality. Breakthrough is defined as the amount of ¹⁷⁸W that is eluted along with the ¹⁷⁸Ta. Early generator designs were limited by a sharp increase in ¹⁷⁸W breakthrough after only 30-60 column volumes nih.govcreighton.edu.

Through optimization of eluant acidity (e.g., reducing HCl concentration to 0.03 N) and employing low operating temperatures, breakthrough levels have been significantly reduced. Minimal ¹⁷⁸W breakthrough, reported as less than 0.01%, has been achieved even after more than 200 column volumes of elution nih.govcreighton.edu. In clinical applications, mean breakthrough levels of approximately 2.1 ± 3.6 μCi of ¹⁷⁸W per elution have been reported, which is considered negligible in terms of radiation dose snmjournals.orgnih.gov.

Automation and Miniaturization of Generator Systems for Research Environments

The development of automated and portable ¹⁷⁸W/¹⁷⁸Ta generator systems has been a significant advancement, facilitating their use in clinical settings and research environments researchgate.netnih.govcreighton.eduresearchgate.net. Automated systems often employ peristaltic pumps to deliver the eluant and buffer, allowing for push-button elution directly into an injection syringe researchgate.netnih.govcreighton.eduresearchgate.net. This automation enhances consistency, reduces operator exposure, and simplifies the process for routine use.

Miniaturization efforts have also been explored, particularly for research applications, such as in murine studies. Techniques have been developed to concentrate the ¹⁷⁸Ta into small injection volumes (15-20 µL) for high-resolution imaging nih.gov. These advancements allow for precise delivery and high-speed imaging, crucial for studying dynamic physiological processes in small animal models.

Shelf-Life and Stability Considerations for Generator Systems

The shelf-life of a ¹⁷⁸W/¹⁷⁸Ta generator is a critical factor for its practical utility. Generators are typically designed to provide reliable elutions for a specified period. Studies have indicated that these generators can maintain consistent performance and yield over periods of 30 days or more nih.govnih.gov.

Research Applications of Tantalum 178 in Nuclear Science and Materials Studies

Tantalum-178 as a Tracer in Nuclear Physics Experiments

Based on available research, the application of this compound as a tracer in nuclear physics experiments to probe physical or chemical processes is not well-documented. The overwhelming focus of the scientific literature has been on its utility in the field of nuclear medicine as an imaging agent, rather than as a tracer for fundamental physics research.

Use of this compound as a Radiation Source for Experimental Physics

This compound serves as a valuable source of low-energy photons, a characteristic derived from its decay properties. It decays with a half-life of 9.31 minutes primarily through electron capture, with a small fraction undergoing positron emission. mirdsoft.org This decay process results in the emission of characteristic hafnium X-rays in the 55-65 keV range, which are the dominant photons in its spectrum. nih.gov

A key development that has enabled the practical use of this compound as a radiation source is the Tungsten-178/Tantalum-178 (W-178/Ta-178) generator system. wikipedia.orgnih.gov The parent isotope, Tungsten-178, has a significantly longer half-life of 21.7 days, allowing for a continuous supply of the short-lived this compound. nih.govnih.gov In this system, the W-178 is loaded onto an anion-exchange column. The daughter nuclide, Ta-178, can then be periodically eluted using a solution of dilute hydrochloric acid and hydrogen peroxide. nih.gov This generator system provides a convenient and reliable source of Ta-178 for experimental use.

The production of the parent isotope, W-178, is typically achieved by proton bombardment of natural tantalum foil targets in a cyclotron. nih.gov Optimal production has been reported with an incident proton energy of 34 MeV. nih.gov

Investigation of Material Properties under Isotopic Irradiation Conditions

There is a lack of available scientific literature detailing the use of this compound as a radiation source for the specific purpose of investigating the properties of materials under isotopic irradiation. Research in this area has focused on the effects of irradiating tantalum metal with particles like protons and neutrons to produce various radionuclides, rather than using Ta-178 itself as the irradiation source. researchgate.net

Methodological Advancements in Radionuclide Imaging Techniques (Excluding Clinical Human Trials)

The unique physical decay characteristics of this compound have spurred methodological advancements in radionuclide imaging, particularly in the development and evaluation of advanced detector systems.

Evaluation with Advanced Detection Modalities (e.g., Multiwire Gamma Cameras)

The low-energy photon emissions of this compound make it particularly well-suited for imaging with detection systems that are highly efficient at these energies, such as the multiwire gamma camera (MWGC). nih.gov Conventional scintillation cameras are often less efficient for photons with energies below 100 keV. nih.gov The MWGC, however, can operate at very high count rates with low-energy radionuclides like Ta-178. nih.gov

Research has demonstrated the excellent performance of the MWGC with this compound. One study determined the paralyzing deadtime of a MWGC to be 0.41 microseconds when using a Ta-178 source. nih.gov This allows the camera to operate at count rates up to 850,000 counts per second without exceeding 50% data loss, a rate approximately ten times greater than that of a typical scintillation camera. nih.gov Importantly, these high count rates are achieved without a significant degradation of spatial resolution. nih.gov

Comparative Studies with Other Research Radiotracers

This compound has been compared with Technetium-99m (Tc-99m), a widely used radionuclide in medical imaging. The primary advantage of Ta-178 in this comparison is its significantly shorter half-life (9.31 minutes for Ta-178 versus 6.02 hours for Tc-99m). mirdsoft.orgsnmjournals.org This shorter half-life can lead to a lower radiation dose for the subject in imaging studies. snmjournals.org It has been estimated that the absorbed dose from a Ta-178 labeled agent is about 1/25th of that from a comparable Tc-99m labeled agent, even when a higher initial activity of Ta-178 is used to achieve a similar photon yield. snmjournals.org

The lower energy of the photons from this compound (55-65 keV) compared to Technetium-99m (140 keV) also has implications for imaging hardware. While this makes Ta-178 ideal for detectors like the MWGC, imaging with a conventional Anger scintillation camera requires the use of a pinhole collimator to achieve good spatial resolution. snmjournals.org The use of parallel-hole or converging collimators with Ta-178 can be less satisfactory due to septal penetration by higher-energy photon emissions. wikipedia.org

Below is an interactive data table summarizing the key properties of this compound and Technetium-99m for comparison.

Property	This compound	Technetium-99m
Half-life	9.31 minutes	6.02 hours
Primary Photon Energy	55-65 keV	140 keV
Decay Mode	Electron Capture, β+	Isomeric Transition
Typical Detector	Multiwire Gamma Camera	Anger Scintillation Camera

Contributions to Fundamental Nuclear Physics and Isotope Research

The study of this compound and its decay properties contributes to the broader understanding of nuclear structure and decay systematics in its mass region. Detailed analysis of its decay scheme, including the energies and intensities of its gamma emissions, provides valuable data for the refinement of nuclear models. While specific studies detailing the impact of this compound data on theoretical nuclear models are not extensively documented in readily available literature, the precise measurement of its nuclear properties is a fundamental component of isotope research.

The table below lists the key nuclear properties of this compound.

Property	Value
Atomic Number (Z)	73
Mass Number (A)	178
Half-life	9.31 minutes
Decay Modes	Electron Capture, β+
Daughter Isotope	Hafnium-178
Mean Electron Energy	0.03912 MeV
Mean Photon Energy	0.12182 MeV

Data sourced from MIRDSoft mirdsoft.org

Q & A

Basic: What methodologies are recommended for producing high-purity Tantalum-178 (Ta-178) for radiopharmaceutical studies?

Ta-178 is typically generated via proton irradiation of natural or enriched tantalum targets. The 191Ta(p,4n)178W nuclear reaction is optimized at proton energies of 32–40 MeV, with peak yield at 34 MeV . Post-irradiation, chemical separation involves dissolving the target in a HF-HNO₃ mixture, followed by ion-exchange chromatography using anion-exchange resins (e.g., Dowex 1-X8) with eluents like 6N HCl–1.5N HF to isolate Ta-178 from its tungsten parent (W-178) with >98% purity . Key parameters include minimizing colloid formation by refluxing during dissolution and monitoring breakthrough of W-178 using gamma spectroscopy .

Advanced: How can researchers resolve discrepancies in reported half-life measurements of Ta-178 under varying experimental conditions?

Ta-178’s half-life (≈9.3 min) may show variability due to impurities (e.g., W-177 contamination) or detector calibration errors. To address this:

• Use high-purity Ge(Li) detectors for gamma spectroscopy to distinguish Ta-178’s 93.3 keV photopeak from overlapping signals .
• Validate decay curves via multi-channel scaling with time-stamped data acquisition to account for rapid decay .
• Cross-reference with independent radiometric assays (e.g., liquid scintillation counting) to confirm activity .

Basic: What analytical techniques are critical for characterizing Ta-178’s radiochemical purity in biological studies?

• Gamma Spectroscopy : Quantify radionuclidic purity using energy-specific photopeaks (e.g., 93.3 keV for Ta-178) .
• Ion-Chromatography : Monitor W-178 breakthrough (<0.1% threshold) using anion-exchange columns and HCl/H₂O₂ eluents .
• pH Titration : Ensure physiological compatibility (pH 5–7) after neutralization of acidic eluates .

Advanced: How can researchers optimize Ta-178/W-178 separation efficiency in generator systems for clinical applications?

Optimization requires balancing eluent strength and resin capacity :

• Use 0.15N HCl–0.05% H₂O₂ eluent with 1 ml resin beds to achieve 74% Ta-178 yield while suppressing W-178 breakthrough to <0.5% .
• Precondition resins with 9N HF to reduce Ta colloid adsorption .
• Validate separation via batch equilibrium studies measuring distribution coefficients (Kd) for Ta and W in HCl/HF matrices .

Basic: What are the key considerations for designing in vivo biodistribution studies using Ta-178-labeled compounds?

• Dosage : Administer ≤50 µCi/kg in rodent models to minimize radiation exposure while maintaining detectable signals .
• Imaging Modalities : Use multi-wire proportional counters for real-time cardiac imaging due to Ta-178’s low-energy photons (93.3 keV), which have a tissue half-value layer of 1.2 cm .
• Control Groups : Include sham-irradiated animals to distinguish physiological uptake from background radiation .

Advanced: How can conflicting data on Ta-178’s tissue attenuation properties be reconciled in preclinical imaging?

Reported discrepancies in photon attenuation (e.g., 3% vs. 11% bone transmission ) arise from:

• Detector Geometry : Calibrate detectors using phantoms mimicking tissue density gradients.
• Energy Calibration : Standardize against reference isotopes (e.g., Tc-99m) to account for detector efficiency variations .
• Monte Carlo Simulations : Model photon transport in heterogeneous tissues to refine attenuation corrections .

Basic: What quality control protocols are essential for Ta-178 radiopharmaceutical formulations?

• Radionuclidic Purity : Confirm via gamma spectroscopy and half-life validation .
• Chemical Purity : Test for residual HF/HCl using ion-selective electrodes or colorimetric assays .
• Sterility : Filter-sterilize (0.22 µm) eluates and validate via membrane filtration culture .

Advanced: What strategies mitigate the challenges of Ta-178’s short half-life in dynamic physiological studies?

• On-Site Production : Use compact cyclotrons with rapid beam-tuning capabilities to minimize decay losses .
• Automated Synthesis : Integrate microfluidic systems for <10-minute separation and formulation .
• Kinetic Modeling : Apply compartmental models to extrapolate time-activity curves from truncated data .